Cas no 885520-82-1 (6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid)

• Product Name: 6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid
• CAS No: 885520-82-1
• MF: C₈H₄ClFN₂O₂
• MW: 214.58096408844
• CID: 1925703
• PubChem ID: 24728178
• Update Time: 2025-04-21

6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-fluoro-1H-indazole-3-carboxylic acid
• 6-CHLORO-4-FLUORO-3-(1H)INDAZOLE CARBOXYLIC ACID
• DTXSID00646240
• 885520-82-1
• 6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid

• Inchi： 1S/C8H4ClFN2O2/c9-3-1-4(10)6-5(2-3)11-12-7(6)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： CPMWCECFUCHQPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C(=O)O)=NNC=2C=1)F

Computed Properties

• Exact Mass: 213.9945332g/mol
• Monoisotopic Mass: 213.9945332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles